1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine

• Molecular Formula: C23H30N2O5
• Molecular Weight: 414.5 g/mol
• IUPAC Name: (2,6-dimethoxyphenyl)-[4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H30N2O5/c1-5-30-21-15-17(9-10-18(21)27-2)16-24-11-13-25(14-12-24)23(26)22-19(28-3)7-6-8-20(22)29-4/h6-10,15H,5,11-14,16H2,1-4H3
• InChI Key: UNYLLIXAEDHKGE-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C(=O)C3=C(C=CC=C3OC)OC)OC

Description

1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine, also known as DMEMB-PZP, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer, and infectious diseases. In neuroscience, 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have anti-tumor activity and may be useful in the development of new cancer therapies. In infectious diseases, 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have antiviral activity and may be useful in the treatment of viral infections such as HIV and hepatitis C.

Mechanism Of Action

The mechanism of action of 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine can induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and protect neurons from oxidative stress. In vivo studies have shown that 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine can reduce tumor growth in animal models, improve cognitive function in mice, and enhance the immune response to viral infections.

Advantages And Limitations For Lab Experiments

One advantage of 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine for lab experiments is its synthetic nature, which allows for precise control over its chemical structure and purity. However, 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is a relatively new compound, and more research is needed to fully understand its properties and potential applications. Additionally, 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine may have limitations in terms of its solubility and stability, which may affect its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine. One area of interest is the development of new cancer therapies based on 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine's anti-tumor activity. Another area of interest is the use of 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine and its potential applications in infectious diseases.

Synthesis Methods

1-(2,6-Dimethoxybenzoyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of 3-ethoxy-4-methoxybenzylamine with 2,6-dimethoxybenzoyl chloride, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained through purification and isolation techniques.